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Compound of Interest

2-(2-Chlorophenoxy)ethanamine
Compound Name:
hydrochloride

Cat. No.: B1591269

An In-depth Technical Guide to 2-(2-Chlorophenoxy)ethanamine Hydrochloride

Abstract

This technical guide provides a comprehensive overview of 2-(2-Chlorophenoxy)ethanamine
hydrochloride, a significant chemical intermediate in the pharmaceutical and agrochemical
industries. The document details the compound's chemical and physical properties, outlines a
probable synthetic pathway, presents a robust analytical methodology for purity and
guantification, discusses its applications, and provides critical safety and handling protocols.
This guide is intended for researchers, chemists, and drug development professionals, offering
expert insights into the practical and theoretical aspects of working with this compound.

Introduction: A Versatile Phenoxy-Alkylamine
Intermediate

2-(2-Chlorophenoxy)ethanamine hydrochloride is an organic salt belonging to the phenoxy-
alkylamine class of compounds. Its structure, featuring a chlorinated aromatic ring linked via an
ether bridge to an ethylamine group, makes it a valuable building block in organic synthesis.
The presence of the ortho-chlorine atom on the phenyl ring influences the molecule's electronic
properties and steric profile, which can be strategically utilized to modulate the biological
activity of derivative compounds. This guide synthesizes available technical data to serve as a
definitive resource for laboratory and industrial applications involving this compound.
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Compound Identification and Physicochemical
Properties

Accurate identification is the foundation of all chemical research. The primary identifiers and
key properties for 2-(2-Chlorophenoxy)ethanamine and its hydrochloride salt are summarized
below. While a specific CAS Number for the hydrochloride salt is not consistently cited, the
CAS Number for the free base is well-established.

Property Value Source
2-(2-

Chemical Name Chlorophenoxy)ethanamine N/A
hydrochloride
2-(2-

Synonyms _ N/A
Chlorophenoxy)ethylamine HCI

CAS Number (Free Base) 26378-53-0 [1]
CsH10CINO - HCI (or

Molecular Formula [2]
CsH11CI2NO)

Molecular Weight 208.09 g/mol [3]

Likely a white to off-white
Appearance _ _ [31[4]
crystalline solid

212 - 214 °C (for a related

Melting Point
compound)

Solubility Soluble in water [2]

Note: Some data points are inferred from closely related structures due to limited specific data
for the title compound.

Synthesis and Manufacturing Pathway

The synthesis of 2-(2-Chlorophenoxy)ethanamine hydrochloride is typically achieved
through a multi-step process. A common and logical approach is the Williamson ether
synthesis, which is a robust and well-understood reaction in organic chemistry.
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Rationale for Synthetic Strategy

The Williamson ether synthesis is selected for its efficiency in forming the crucial ether linkage
between the 2-chlorophenol and the ethylamine sidechain. The strategy involves reacting the
sodium salt of 2-chlorophenol with a suitably protected 2-chloroethylamine or a similar two-
carbon synthon. The use of a protecting group on the amine is critical to prevent its reaction as
a nucleophile, which would lead to undesired side products. The final step involves
deprotection (if necessary) and salt formation with hydrochloric acid to yield the stable,
crystalline hydrochloride product.

Detailed Synthesis Protocol

Step 1: Formation of Sodium 2-Chlorophenoxide

» To a stirred solution of 2-chlorophenol in a suitable anhydrous solvent (e.g., Tetrahydrofuran -
THF), add one molar equivalent of a strong base like sodium hydride (NaH) at 0 °C.

» Allow the reaction mixture to warm to room temperature and stir for 1 hour. The evolution of
hydrogen gas indicates the formation of the sodium salt.

Step 2: Williamson Ether Synthesis

Add one equivalent of a protected 2-haloethylamine, such as N-(2-chloroethyl)acetamide, to
the solution of sodium 2-chlorophenoxide.

» Heat the mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC). The reaction is typically complete within 8-12 hours.

» Cool the reaction mixture, quench with water, and extract the product with an organic solvent
like ethyl acetate.

» Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

Step 3: Deprotection and Hydrochloride Salt Formation

o Dissolve the crude protected intermediate in a mixture of aqueous hydrochloric acid (e.g.,
6M HCI).
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» Heat the mixture to reflux for 4-6 hours to hydrolyze the acetamide protecting group.

e Cool the solution to 0-5 °C to crystallize the 2-(2-Chlorophenoxy)ethanamine
hydrochloride product.

o Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum.
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Fig 1. Synthetic workflow for 2-(2-Chlorophenoxy)ethanamine HCI.
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Analytical Methodologies

To ensure the identity, purity, and quality of the synthesized compound, a validated analytical
method is essential. High-Performance Liquid Chromatography (HPLC) is the method of choice
due to its precision, sensitivity, and robustness.

Rationale for HPLC Method

An HPLC method coupled with a UV detector is ideal for analyzing 2-(2-
Chlorophenoxy)ethanamine hydrochloride. The aromatic ring provides a strong
chromophore, allowing for sensitive detection at wavelengths around 270-280 nm. A reverse-
phase C18 column is suitable for separating the polar analyte from non-polar impurities. An
acidic mobile phase is used to ensure the amine is protonated, leading to sharp, symmetrical
peaks.

HPLC Protocol for Purity Analysis

e Instrumentation: HPLC system with a UV-Vis detector.

e Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 3.5 pum).[5]
e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

» Mobile Phase B: 0.1% TFA in Acetonitrile.

o Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to
initial conditions.

e Flow Rate: 1.0 mL/min.
» Detection Wavelength: 275 nm.
e Injection Volume: 10 pL.

o Sample Preparation: Accurately weigh ~10 mg of the compound and dissolve in 10 mL of a
50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution. Further dilute as
necessary.
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Self-Validation: The method's validity is confirmed by running a blank (diluent only) to establish
the baseline, a known standard to determine the retention time, and the sample. Purity is
calculated based on the area percentage of the main peak relative to all other peaks.

> Analyze Chromatogram
(Purity Calculation)

Lo Data Acquisition
Inject into HPLC H (UV @ 275 nm)

Weigh Sample }—>
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Click to download full resolution via product page
Fig 2. Analytical workflow for HPLC purity determination.

Applications and Field Insights

2-(2-Chlorophenoxy)ethanamine hydrochloride is primarily utilized as a chemical
intermediate.[2][6] Its bifunctional nature—a nucleophilic primary amine and a modifiable
aromatic ring—allows it to be a precursor to a wide range of more complex molecules.

e Pharmaceutical Synthesis: This compound serves as a scaffold for developing new
therapeutic agents. The phenoxy-ethylamine core is present in many biologically active
molecules. For instance, related structures are investigated as monoamine oxidase (MAO)
inhibitors or as components of drugs targeting neurological disorders.[3][7] The synthesis of
carvedilol, a beta-blocker, involves a similar intermediate, 2-(2-methoxyphenoxy)ethylamine
hydrochloride.[4]

» Agrochemical Development: It is a raw material for fungicides, herbicides, and insecticides.
[2] The chlorophenoxy moiety is a common feature in herbicides like 2,4-D, suggesting that
derivatives of the title compound could exhibit similar phytotoxic activities.[7][8]

Safety, Handling, and Storage

Working with chlorinated organic compounds requires strict adherence to safety protocols. The
information below is synthesized from safety data sheets (SDS) for closely related chemicals
and represents best practices.
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Hazard Identification

Based on analogous structures, 2-(2-Chlorophenoxy)ethanamine hydrochloride is expected

to be:

Harmful if swallowed.

Causes severe skin burns and eye damage.[1][9]

May cause respiratory irritation.[1][10]

Protocol for Safe Handling

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,
nitrile), and safety goggles with side shields or a face shield.[1][9]

Engineering Controls: Handle the compound in a well-ventilated chemical fume hood to
avoid inhalation of dust or vapors.[1][10]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

First Aid and Emergency Procedures

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1]

[9]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.
Seek immediate medical attention.[1][9]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor immediately.[1]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.

[1]

Storage
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» Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Keep away from strong oxidizing agents and moisture.[2]

o For long-term stability, storage in a refrigerator under an inert atmosphere is recommended.

[9]

Conclusion

2-(2-Chlorophenoxy)ethanamine hydrochloride is a foundational chemical intermediate with
significant potential in applied synthesis. Its straightforward, high-yield synthesis and versatile
chemical handles make it an asset for both pharmaceutical and agrochemical research and
development. Understanding its physicochemical properties, analytical characterization, and
stringent safety requirements, as detailed in this guide, is paramount for its effective and safe
utilization. Continued exploration of derivatives based on this scaffold is a promising avenue for
the discovery of novel bioactive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5070403&productDescription=2-%282-CHLROPHENOXY%29ETHLAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/[2-(2-chlorophenoxy)ethyl]amine%20hydrochloride
https://www.chemimpex.com/products/23687
https://www.vihitabio.com/2-2-methoxy-phenoxy-ethyl-amine-hcl-8858939.html
https://www.vihitabio.com/2-2-methoxy-phenoxy-ethyl-amine-hcl-8858939.html
https://patents.google.com/patent/CN109765305B/en
https://patents.google.com/patent/CN109765305B/en
https://www.anshulchemicals.com/2-chloroethyl-amine-hcl/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenoxyacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenoxyacetic-acid
https://www.epa.gov/sites/default/files/2019-05/documents/der_-_24-d_in_water_-_mrid_49709301.pdf
https://www.tcichemicals.com/BE/en/sds/P2225_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-W096093/2-2-6-chlorohexyloxy-ethoxy-ethanamine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1591269#2-2-chlorophenoxy-ethanamine-hydrochloride-cas-number-lookup
https://www.benchchem.com/product/b1591269#2-2-chlorophenoxy-ethanamine-hydrochloride-cas-number-lookup
https://www.benchchem.com/product/b1591269#2-2-chlorophenoxy-ethanamine-hydrochloride-cas-number-lookup
https://www.benchchem.com/product/b1591269#2-2-chlorophenoxy-ethanamine-hydrochloride-cas-number-lookup
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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